6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C16H19N5O3S2 |
|---|---|
Molecular Weight |
393.5 g/mol |
IUPAC Name |
6-(2-methoxyphenyl)-3-(1-methylsulfonylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H19N5O3S2/c1-24-13-6-4-3-5-12(13)15-19-21-14(17-18-16(21)25-15)11-7-9-20(10-8-11)26(2,22)23/h3-6,11H,7-10H2,1-2H3 |
InChI Key |
ZOIIPDGWBCZCFD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4CCN(CC4)S(=O)(=O)C |
Origin of Product |
United States |
Biological Activity
The compound 6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antioxidant, and anti-diabetic properties based on recent research findings.
Chemical Structure
The compound's structure can be represented as follows:
- Molecular Formula : CHNOS
- IUPAC Name : 6-(2-methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
This structure features a triazole and thiadiazole ring system, which are often associated with various pharmacological effects.
Anticancer Activity
Recent studies have highlighted the potential of triazolo-thiadiazole derivatives in cancer treatment. For instance:
- In Vitro Studies : The compound was tested against multiple cancer cell lines including leukemia and breast cancer. It demonstrated significant growth inhibition rates. In particular, derivatives of similar structures showed promising antitumor activity against 60 different cancer cell lines at the National Cancer Institute (NCI) using the sulforhodamine B assay method .
- Mechanism of Action : The anticancer effects are believed to be mediated through the induction of apoptosis and inhibition of cell proliferation pathways. The presence of the methoxy group may enhance its lipophilicity and cellular uptake.
Antioxidant Activity
The antioxidant potential of this compound has also been evaluated:
- DPPH Scavenging Assay : Compounds related to this structure exhibited notable antioxidant activity with IC50 values indicating effective free radical scavenging capabilities. For example, one derivative showed an IC50 value of 16.97 µg/mL .
Anti-Diabetic Activity
The anti-diabetic properties were assessed using a streptozotocin-induced model in rats:
- Blood Glucose Lowering Effects : Some derivatives demonstrated significant reductions in blood glucose levels (up to 59.15% lowering activity), suggesting potential therapeutic applications in diabetes management .
Case Studies and Research Findings
Comparison with Similar Compounds
Key Observations :
- Adamantyl substituents (e.g., compound 5e) enhance rigidity and hydrophobic interactions, contributing to potent activity against HepG2 cells .
- Pyrazole-naphthoxy derivatives (CPNT, FPNT) exhibit superior cytotoxicity compared to doxorubicin, likely due to enhanced DNA intercalation and apoptosis induction .
Antimicrobial and Enzyme Inhibition Profiles
Key Observations :
Preparation Methods
Step 1: Synthesis of the Triazolothiadiazine Core
- Starting Material: 4-Amino-3-mercaptotriazole derivatives, prepared via condensation of thiosemicarbazides with aromatic acids or esters.
- Method: Condensation of 4-amino-3-mercaptotriazoles with α-halo compounds such as α-bromo ketones or α-halo esters in the presence of heteropolyacid catalysts under reflux conditions leads to the formation of the fused triazolothiadiazine core.
Step 2: Introduction of the 2-Methoxyphenyl Group
- Approach: Reflux of the core heterocycle with 2-methoxyphenyl boronic acids or via electrophilic aromatic substitution using suitable methoxyphenyl derivatives, under conditions favoring substitution at the desired position.
Step 3: Functionalization with the Piperidinyl Derivative
- Method: Nucleophilic substitution or coupling reactions with 1-(methylsulfonyl)-4-piperidinyl derivatives, often facilitated by activating agents such as carbodiimides or via nucleophilic attack on electrophilic centers introduced in the previous step.
Step 4: Final Purification
- The product is purified via recrystallization from suitable solvents such as ethanol or methanol, confirmed by spectral analysis (NMR, IR, MS).
Supporting Data and Reaction Conditions
The synthesis of related compounds demonstrates the importance of controlling reaction conditions to optimize yields and purity:
| Parameter | Typical Range | Notes |
|---|---|---|
| Temperature | 80–120°C | Reflux conditions are common for cyclization steps |
| Solvent | Ethanol, acetic acid, or ethyl acetate | Choice depends on the step and reagents |
| Catalysts | Heteropolyacids, sodium hydroxide, or potassium hydroxide | For cyclization and substitution reactions |
| Reaction Time | 4–24 hours | Longer times for complex substitutions |
| Yields | 38–75% | Dependent on substrate purity and reaction optimization |
In-Depth Analysis of the Synthetic Pathway
The synthesis pathway emphasizes the versatility of the 4-amino-3-mercaptotriazole scaffold, which can be cyclized with various electrophiles to generate the heterocyclic core. The subsequent functionalization with aromatic groups and piperidinyl derivatives is achieved through nucleophilic substitution or coupling reactions, often facilitated by activating agents or under reflux conditions.
The key challenges include:
- Achieving regioselectivity in aromatic substitution.
- Controlling the oxidation state of sulfur during sulfonylation.
- Optimizing reaction conditions to prevent side reactions such as polymerization or over-alkylation.
Q & A
Q. What are the optimal synthetic routes for preparing 6-(2-Methoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole?
The synthesis typically involves a multi-step process:
- Step 1 : Formation of a pyrazole intermediate via condensation of 1-(4-methoxyphenyl)ethan-1-one with diethyl oxalate in the presence of NaH in toluene .
- Step 2 : Conversion to 4-amino-5-(5-(4-methoxyphenyl)pyrazol-3-yl)-1,2,4-triazole-3-thiol using hydrazine hydrate .
- Step 3 : Cyclocondensation with aromatic carboxylic acids (e.g., methylsulfonyl-piperidine-substituted acids) in phosphorus oxychloride (POCl₃) under reflux (2–16 hours) to form the triazolo-thiadiazole core .
- Critical Parameters : Reaction time (prolonged reflux improves yield), stoichiometric control of POCl₃ (excess enhances electrophilicity), and purification via recrystallization (e.g., ethanol-DMF mixtures) .
Q. Which spectroscopic and analytical methods are most effective for confirming the structural integrity of this compound?
- 1H NMR : Assign peaks for methoxyphenyl protons (δ 3.8–4.0 ppm for OCH₃), piperidinyl protons (δ 2.5–3.5 ppm), and methylsulfonyl groups (δ 3.1–3.3 ppm) .
- IR Spectroscopy : Confirm S=O stretches (1130–1150 cm⁻¹ for methylsulfonyl) and C=N/C-S bonds (1500–1600 cm⁻¹) .
- Elemental Analysis : Validate C, H, N, S percentages (e.g., ±0.3% deviation from theoretical values) .
- Chromatography-Mass Spectrometry (LC-MS) : Confirm molecular ion peaks and purity (>95%) .
Q. How do substituents at the 6-position of the triazolo-thiadiazole core influence physicochemical properties?
- Methoxyphenyl Groups : Enhance solubility via polar OCH₃ interactions and modulate logP values (e.g., logP ≈ 2.5–3.0) .
- Fluorine Substituents : Increase dipole moments (Δχ = 1.43 for C-F vs. C-H), improving intermolecular interactions with biological targets .
- Methylsulfonyl-Piperidine : Introduces steric bulk and hydrogen-bonding capacity, potentially affecting bioavailability .
Advanced Research Questions
Q. What computational strategies are recommended to predict the antifungal activity of this compound against targets like 14-α-demethylase (CYP51)?
- Molecular Docking : Use PDB structures (e.g., 3LD6) to simulate binding poses. Focus on interactions between the triazolo-thiadiazole core and the heme cofactor or active-site residues (e.g., Thr311, Tyr118) .
- MD Simulations : Assess stability of ligand-enzyme complexes over 50–100 ns trajectories to evaluate binding free energies (MM-PBSA/GBSA) .
- Pharmacophore Modeling : Identify critical features (e.g., sulfonyl hydrogen-bond acceptors, aromatic π-π stacking) for activity optimization .
Q. How can contradictory biological activity data across derivatives be resolved methodologically?
- Comparative SAR Studies : Systematically vary substituents (e.g., replacing methoxy with fluorine) and test against isogenic fungal strains .
- Crystallographic Analysis : Resolve X-ray structures to correlate conformational flexibility (e.g., dihedral angles between triazolo-thiadiazole and aryl groups) with activity .
- In Vitro/In Vivo Correlation : Validate enzyme inhibition (IC₅₀) with antifungal efficacy in animal models to rule off-target effects .
Q. What strategies improve the pharmacokinetic profile of triazolo-thiadiazole derivatives?
- Salt Formation : Synthesize hydrochloride or sodium salts to enhance aqueous solubility (e.g., 6-(2,6-dichlorophenyl) derivatives) .
- Prodrug Design : Introduce hydrolyzable groups (e.g., esters) at the piperidinyl nitrogen to improve membrane permeability .
- LogP Optimization : Replace hydrophobic substituents (e.g., methylsulfonyl) with polar groups (e.g., hydroxyl) while maintaining target affinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
